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Compound of Interest

Compound Name: ST-1006

Cat. No.: B611016 Get Quote

Initial searches for a chemical compound identified as "ST-1006" have not yielded a definitive

match in publicly available chemical safety databases. The identifier "ST-1006" does not

correspond to a standard chemical name or a widely recognized laboratory-grade substance.

Online resources show various products with "1006" in their designation, such as SAE 1006

steel, a low-carbon steel alloy, and industrial products like "THINNER 1006" and a "Zinc Green

Primer P-1006I".[1][2][3][4][5][6][7][8][9][10] A Safety Data Sheet (SDS) for a Sigma-Aldrich

product with the catalog number C1006 describes it as a non-hazardous substance. However,

it cannot be confirmed that this corresponds to the user's "ST-1006."

Given the critical importance of accurate identification for safe chemical handling and disposal,

providing specific procedural guidance for an unconfirmed substance would be irresponsible

and potentially hazardous. Professionals in research, scientific, and drug development fields

are urged to locate the Safety Data Sheet (SDS) provided by the manufacturer for the specific

product in their possession. The SDS is the primary source of essential safety information,

including proper disposal procedures.

General Framework for Chemical Waste Disposal in
a Laboratory Setting
For researchers and laboratory professionals, a systematic approach to chemical waste

disposal is paramount to ensure safety and regulatory compliance. The following provides a

general framework and procedural steps that should be adapted based on the specific

information found in the substance's SDS.
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Pre-Disposal Checklist and Data Collection
Before initiating any disposal protocol, it is crucial to gather key information from the Safety

Data Sheet (SDS). This information will dictate the appropriate disposal pathway. A summary of

critical data points to collect is provided in the table below.

Data Point Description
Example (for a
hypothetical
substance)

Source (SDS
Section)

Physical State Solid, liquid, or gas. Liquid
9. Physical and

Chemical Properties

pH

The acidity or

alkalinity of the

substance.

6.5 - 7.5
9. Physical and

Chemical Properties

Hazard Class

Classification of the

primary hazard (e.g.,

flammable, corrosive,

toxic).

6.1 (Toxic)
14. Transport

Information

Personal Protective

Equipment (PPE)

Required protective

gear for handling the

substance.

Nitrile gloves, safety

goggles, lab coat

8. Exposure

Controls/Personal

Protection

Incompatible Materials

Substances that may

react dangerously with

the chemical.

Strong oxidizing

agents, acids

10. Stability and

Reactivity

Disposal

Considerations

Specific instructions

for disposal provided

by the manufacturer.

Dispose of in a

licensed hazardous

waste facility. Do not

allow to enter drains.

13. Disposal

Considerations

Standard Operating Procedure for Chemical Waste
Disposal
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The following is a generalized experimental protocol for the segregation and preparation of

chemical waste for disposal. This procedure should be customized with the specific

requirements outlined in the SDS for "ST-1006" once it is identified.

Objective: To safely segregate and prepare a chemical substance for final disposal by

authorized personnel.

Materials:

Appropriate Personal Protective Equipment (PPE) as specified in the SDS.

Compatible, labeled waste container.

Chemical fume hood.

Spill kit.

Procedure:

Consult the SDS: Before handling the chemical, thoroughly review the Safety Data Sheet to

understand its hazards and required safety precautions.

Don PPE: Put on all required personal protective equipment, including but not limited to

gloves, safety glasses or goggles, and a lab coat.

Work in a Ventilated Area: Conduct all transfers of the chemical waste within a certified

chemical fume hood to minimize inhalation exposure.

Select a Waste Container: Choose a waste container that is compatible with the chemical

properties of "ST-1006." The container must be clean, in good condition, and have a secure

lid.

Label the Waste Container: Clearly label the container with the words "Hazardous Waste,"

the full chemical name of the contents, the concentration, and the date of accumulation.

Transfer the Waste: Carefully pour or transfer the waste into the designated container,

avoiding splashes and spills.
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Secure the Container: Tightly seal the lid of the waste container.

Store Appropriately: Store the sealed waste container in a designated, secondary

containment area away from incompatible materials.

Arrange for Disposal: Contact your institution's Environmental Health and Safety (EHS) office

to schedule a pickup for the hazardous waste.

Document the Disposal: Maintain a log of all hazardous waste generated, including the

chemical name, quantity, and date of disposal.

Visualizing the Disposal Workflow
The logical flow of the chemical disposal process can be visualized to ensure all steps are

followed correctly.
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It is imperative to obtain the correct Safety Data Sheet for "ST-1006" from the manufacturer

before proceeding with any handling or disposal. The procedures and diagrams provided here

are for illustrative purposes and must be adapted to the specific hazards and requirements of

the identified substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. shandongrunhaistainlesssteel.com [shandongrunhaistainlesssteel.com]

2. metalzenith.com [metalzenith.com]

3. sidenor.gr [sidenor.gr]

4. metinvestholding.com [metinvestholding.com]

5. azom.com [azom.com]

6. buyat.ppg.com [buyat.ppg.com]

7. China Screw Wire With Grade SAE1006 Manufacturers Factory Suppliers
[wxaotianwire.com]

8. aircraftspruce.com [aircraftspruce.com]

9. sds-search.tikkurila.com [sds-search.tikkurila.com]

10. scribd.com [scribd.com]

To cite this document: BenchChem. [Inconclusive Identification of ST-1006 Prevents Specific
Disposal Guidance]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611016#st-1006-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b611016?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611016?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

